N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-methoxy-2-(2-methylphenyl)ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C15H17NO2S/c1-11-5-3-4-6-13(11)14(18-2)9-16-15(17)12-7-8-19-10-12/h3-8,10,14H,9H2,1-2H3,(H,16,17)
• InChI Key: FPMDNYKEQMFDRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CNC(=O)C2=CSC=C2)OC
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-3-carboxamide, also known as METCA, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties.

Scientific Research Applications

Biological Activity and Pharmaceutical Applications

Antibacterial and Antifungal Activities Compounds structurally related to N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-3-carboxamide have shown promising antibacterial and antifungal properties. Specifically, thiophene-3-carboxamide derivatives have demonstrated the ability to inhibit microbial growth, making them potential candidates for the development of new antimicrobial agents (Vasu et al., 2005).

Anti-proliferative Activity Another area of interest is the anti-proliferative activity of thiophene derivatives against certain cancer cell lines. For instance, 5-alkyl-2-amino-3-methylcarboxylate thiophenes have shown pronounced activity and selectivity in inhibiting the proliferation of specific tumor cells, including leukemia/lymphoma and prostate cancer cells, highlighting their potential as novel antitumor agents (Joice Thomas et al., 2017).

Material Science and Nanotechnology

Drug Delivery Systems The field of drug delivery has also benefited from research on thiophene derivatives. For example, poly(ethylene glycol) conjugates with thiophene components have been studied for their ability to form lipopolymers that can incorporate into liposomes. These liposomes are capable of releasing their polymer coating under in vivo-like conditions, which could be utilized for targeted drug delivery applications (S. Zalipsky et al., 1999).

Photovoltaic Applications Research into the use of thiophene-based molecules in dye-sensitized solar cells has revealed compounds that can achieve notable solar-to-energy conversion efficiencies. This indicates potential applications in developing more efficient solar cell technologies (Wei-Hsin Liu et al., 2008).

Synthesis and Chemical Properties

Supramolecular Packing Motifs Thiophene derivatives have also been studied for their unique supramolecular packing properties, which could be of interest in the design of new materials with specific structural characteristics. These compounds can form π-stacked rods encased in triply helical hydrogen bonded amide strands, suggesting a mode of organization relevant to columnar liquid crystals (M. Lightfoot et al., 1999).